2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione
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Description
2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione is an organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a combination of anthracene and phenol derivatives, which contribute to its distinct chemical behavior and reactivity.
Properties
Molecular Formula |
C28H28O5 |
|---|---|
Molecular Weight |
444.5 g/mol |
IUPAC Name |
2-(2,6-ditert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione |
InChI |
InChI=1S/C28H28O5/c1-27(2,3)18-11-14(29)12-19(28(4,5)6)21(18)17-13-20(30)22-23(26(17)33)25(32)16-10-8-7-9-15(16)24(22)31/h7-13,29-30,33H,1-6H3 |
InChI Key |
SNCAKOZIFNOZHM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1C2=CC(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O)C(C)(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione typically involves the reaction of anthracene derivatives with phenolic compounds under controlled conditions. One common method includes the use of 2,6-di-tert-butyl-4-hydroxybenzaldehyde and 1,4-dihydroxyanthraquinone as starting materials. The reaction is often carried out in the presence of a catalyst, such as a Lewis acid, and under an inert atmosphere to prevent oxidation.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional purification steps, such as recrystallization or chromatography, to ensure the final product meets the required specifications for its intended applications.
Chemical Reactions Analysis
Types of Reactions
2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinone derivatives.
Reduction: Reduction reactions can convert the quinone moiety back to hydroquinone.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on the phenolic and anthracene rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed under appropriate conditions.
Major Products Formed
The major products formed from these reactions include various quinone and hydroquinone derivatives, as well as substituted anthracene compounds, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione has several scientific research applications, including:
Chemistry: Used as a precursor for synthesizing more complex organic molecules and studying reaction mechanisms.
Biology: Investigated for its potential antioxidant properties and interactions with biological molecules.
Medicine: Explored for its potential therapeutic effects, particularly in the context of oxidative stress-related diseases.
Industry: Utilized as a stabilizer in polymers and other materials to enhance their durability and resistance to degradation.
Mechanism of Action
The mechanism of action of 2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione involves its ability to donate and accept electrons, making it an effective antioxidant. The compound can scavenge free radicals and prevent oxidative damage to cells and materials. Its molecular targets include reactive oxygen species (ROS) and other free radicals, which it neutralizes through redox reactions.
Comparison with Similar Compounds
Similar Compounds
- 2,6-Di-tert-butyl-4-hydroxyphenyl acetate
- 2,6-Di-tert-butyl-4-hydroxymethylphenol
- 2,6-Di-tert-butyl-4-methoxyphenol
Uniqueness
Compared to similar compounds, 2-(2,6-Di-tert-butyl-4-hydroxyphenyl)-1,4-dihydroxyanthracene-9,10-dione stands out due to its unique combination of anthracene and phenol moieties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
